Cas no 850689-51-9 (Darotropium)

Darotropium structure
Darotropium structure
Product Name:Darotropium
CAS No:850689-51-9
MF:C24H29N2
MW:345.500466108322
CID:2851870
Update Time:2023-08-10

Darotropium Chemical and Physical Properties

Names and Identifiers

    • 9ZQX4PG68I
    • (3-Endo)-3-(2-cyano-2,2-diphenylethyl)-8,8-dimethyl-8-azoniabicyclo(3.2.1)octane
    • 8-Azoniabicyclo(3.2.1)octane, 3-(2-cyano-2,2-diphenylethyl)-8,8-dimethyl-, (3-endo)-
    • Q27273429
    • Darotropium
    • Inchi: 1S/C24H29N2/c1-26(2)22-13-14-23(26)16-19(15-22)17-24(18-25,20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-12,19,22-23H,13-17H2,1-2H3/q+1/t19?,22-,23+
    • InChI Key: BKLAJZNVMHLXAP-VKGMXUHCSA-N
    • SMILES: [N+]1(C)(C)[C@@H]2CC[C@H]1CC(CC(C#N)(C1C=CC=CC=1)C1C=CC=CC=1)C2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 496
  • XLogP3: 4.9
  • Topological Polar Surface Area: 23.8
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